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Compound of Interest

Compound Name: SHLP-4

Cat. No.: B15597951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper reconstitution and storage of

lyophilized Small Humanin-Like Peptide 4 (SHLP-4). Adherence to these guidelines is crucial

for maintaining the peptide's biological activity and ensuring experimental reproducibility.

Product Information
Peptide Name: Small Humanin-Like Peptide 4 (SHLP-4)

Sequence: MLEVMFLVNRRGKICRVPFTFFNLSL

Molecular Weight: 3132 g/mol

Appearance: White lyophilized powder

Storage: Store lyophilized peptide at -20°C or -80°C.

Reconstitution of Lyophilized SHLP-4
Proper reconstitution of lyophilized peptides is critical for their biological activity.[1] The choice

of solvent depends on the peptide's amino acid sequence and polarity. Based on its sequence,

SHLP-4 is a hydrophobic peptide.

Recommended Solvents:
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Sterile, distilled water

Bacteriostatic water (for longer-term storage of the stock solution)[2]

Phosphate-buffered saline (PBS) at pH 7.4

For peptides that are difficult to dissolve, organic solvents like DMSO or DMF can be used

initially, followed by dilution with an aqueous buffer.[3]

Protocol for Reconstitution:
Equilibrate the Vial: Before opening, allow the vial of lyophilized SHLP-4 to warm to room

temperature for 15-30 minutes.[4] This prevents condensation from forming inside the vial,

which can degrade the peptide.[3][5]

Centrifuge the Vial: Briefly centrifuge the vial at 12,000 x g for 20 seconds to ensure all the

lyophilized powder is at the bottom.[3][6]

Prepare the Solvent: Use a sterile syringe and needle to draw up the desired volume of the

chosen solvent.[7]

Add Solvent to the Vial: Gently inject the solvent down the side of the vial.[2] Avoid squirting

the solvent directly onto the peptide powder, as this can cause it to disperse and may lead to

incomplete solubilization.[7]

Dissolve the Peptide: Gently swirl or rock the vial to dissolve the peptide.[2] Do not shake or

vortex, as this can cause aggregation or degradation of the peptide.[1][8]

Inspect for Complete Dissolution: The reconstituted solution should be clear and free of any

visible particles.[1] If the peptide does not dissolve completely, sonication or gentle warming

(not exceeding 40°C) may be used.[9]

Storage of Reconstituted SHLP-4
The stability of the reconstituted peptide solution is dependent on the storage conditions.
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Storage Condition Lyophilized Peptide
Reconstituted Peptide
Solution

Long-Term Storage
-20°C or -80°C (for several

years)[3][10]
-80°C (aliquoted)

Short-Term Storage
Room temperature (for days to

weeks)[11]
2-8°C (for up to 30 days)[12]

Storage Recommendations:
Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly

recommended to aliquot the reconstituted SHLP-4 solution into single-use volumes.[3][11]

Freezing: For long-term storage, snap-freeze the aliquots in liquid nitrogen and then transfer

them to a -80°C freezer.

Light Sensitivity: Protect the peptide from direct light, both in its lyophilized form and in

solution.[9]

Oxidation: Peptides containing Cys, Met, or Trp residues are susceptible to oxidation.[9] For

SHLP-4, which contains Methionine (M) and Cysteine (C), using de-gassed solvents and

minimizing exposure to air is recommended.

Experimental Protocols
Cell Proliferation Assay
SHLP-4 has been shown to increase the proliferation of certain cell types.[13][14]

Workflow:
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Assay

Seed cells in a 96-well plate

Allow cells to adhere overnight

Prepare serial dilutions of SHLP-4 Treat cells with SHLP-4 for 24-72h

Add proliferation reagent (e.g., MTT, WST-1) Incubate for 1-4 hours Measure absorbance

Click to download full resolution via product page

Caption: Workflow for a cell proliferation assay using SHLP-4.

Methodology:

Cell Seeding: Plate cells (e.g., mouse NIT-1 cells) in a 96-well plate at a density of 5,000-

10,000 cells/well.

Cell Adherence: Allow the cells to adhere and grow overnight in a humidified incubator at

37°C and 5% CO2.

Peptide Preparation: Prepare a stock solution of SHLP-4 and make serial dilutions to the

desired concentrations in the appropriate cell culture medium.

Treatment: Remove the old medium from the cells and add the medium containing different

concentrations of SHLP-4. Include a vehicle control (medium without peptide).

Incubation: Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

Proliferation Assay: Add a proliferation reagent (e.g., MTT, WST-1) to each well and incubate

according to the manufacturer's instructions.
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Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate

reader.

Putative Signaling Pathway of SHLP Family Peptides
While the specific signaling pathway for SHLP-4 is not fully elucidated, other members of the

SHLP family, such as SHLP2 and SHLP3, have been shown to activate the ERK and STAT3

pathways.[15][16]
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Analysis Methods

Reconstitute SHLP-4 in desired buffer

Aliquot into multiple tubes

Store aliquots under different conditions
(e.g., 4°C, -20°C, -80°C, Room Temp)

Collect aliquots at various time points
(e.g., Day 0, 1, 7, 30)

Analyze peptide integrity and activity

Compare results to Day 0 sample HPLC or Mass Spectrometry
(Integrity)

Bioassay
(e.g., Proliferation Assay)

(Activity)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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